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Abstract
Oxycarboxin, a systemic fungicide belonging to the oxathiin carboxamide group, has been a

significant tool in the management of fungal diseases in various crops, particularly those

caused by rust and smut fungi. Its efficacy stems from its ability to be absorbed by the plant

and translocated within its vascular system, providing both protective and curative action

against pathogens. This technical guide provides an in-depth analysis of the systemic

fungicidal activity of oxycarboxin, detailing its mechanism of action, uptake and translocation

within plants, and metabolic fate. The document summarizes key quantitative data on its

efficacy, presents detailed experimental protocols for its evaluation, and visualizes the

underlying biological and experimental processes.

Mechanism of Action
Oxycarboxin's primary mode of action is the inhibition of succinate dehydrogenase (SDH), a

crucial enzyme in the mitochondrial electron transport chain (respiratory complex II) of fungi.[1]

By targeting SDH, oxycarboxin disrupts the tricarboxylic acid (TCA) cycle and cellular

respiration, leading to a cessation of energy production and ultimately, fungal cell death.[1]
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The following diagram illustrates the signaling pathway of oxycarboxin's inhibitory action on

succinate dehydrogenase.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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